Cas no 1228836-97-2 (4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine)

• Product Name: 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine
• CAS No: 1228836-97-2
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• MDL: MFCD17014354
• CID: 2618298
• PubChem ID: 53255882
• Update Time: 2025-11-05

4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(cyclopropylmethyl)piperidin-4-yl]carbamate
• tert-Butyl 1-(cyclopropylmethyl)piperidin-4-ylcarbamate;4-(N-BOC-Amino)-1-(cyclopropylmethyl)piperidine;
• KS-6036
• Carbamic acid, N-[1-(cyclopropylmethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• 1228836-97-2
• MFCD17014354
• DTXSID70693180
• tert-Butyl 1-(cyclopropylmethyl)piperidin-4-ylcarbamate
• SCHEMBL2483799
• SB43372
• tert-Butyl1-(cyclopropylmethyl)piperidin-4-ylcarbamate
• 4-(N-BOC-Amino)-1-(cyclopropylmethyl)piperidine
• VMALDJKFQXNVNU-UHFFFAOYSA-N
• AKOS025402846
• DB-210263
• tert-Butyl [1-(cyclopropylmethyl)piperidin-4-yl]carbamate
• 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine

• MDL： MFCD17014354
• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)15-12-6-8-16(9-7-12)10-11-4-5-11/h11-12H,4-10H2,1-3H3,(H,15,17)
• InChI Key： VMALDJKFQXNVNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC1)CC1CC1)=O

Computed Properties

• Exact Mass: 254.19900
• Monoisotopic Mass: 254.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 45.06000
• LogP: 2.52780

Additional information on 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine

4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine: A Comprehensive Overview

4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine is a complex organic compound with the CAS registry number 1228836-97-2. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and it features a Boc (tert-butoxycarbonyl) protecting group on the amino functionality. The presence of a cyclopropylmethyl substituent further adds complexity to its structure, making it a valuable intermediate in organic synthesis, particularly in the field of medicinal chemistry.

The Boc group is widely used in peptide synthesis and organic transformations due to its stability under basic conditions and ease of removal under acidic conditions. This makes 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine an ideal candidate for constructing bioactive molecules, including potential drug candidates. Recent studies have highlighted the importance of such intermediates in the development of novel therapeutics targeting various diseases, such as neurodegenerative disorders and inflammatory conditions.

Structurally, 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine consists of a piperidine ring with an amino group at position 4, which is protected by a Boc group. The cyclopropylmethyl substituent at position 1 introduces steric hindrance and unique electronic properties to the molecule. This combination of features makes it highly versatile for further functionalization. For instance, researchers have explored its use in constructing multi-cyclic frameworks, which are often associated with enhanced pharmacokinetic profiles.

Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound. Such enantiomerically enriched materials are crucial for studying stereochemical effects on biological activity. In one notable study, the use of 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine as a chiral building block led to the discovery of novel ligands for G-protein coupled receptors (GPCRs), which are key targets in drug discovery.

The synthesis of 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine typically involves multi-step processes that combine nucleophilic substitutions, ring-forming reactions, and protecting group strategies. For example, one efficient route involves the alkylation of a suitably substituted piperidine derivative followed by Boc protection. The development of more sustainable and atom-efficient methods for its synthesis remains an active area of research.

In terms of applications, this compound has been utilized as an intermediate in the construction of bioactive molecules with potential therapeutic applications. For instance, derivatives have been reported to exhibit activity against various enzymes implicated in cancer progression and inflammation. The cyclopropylmethyl group has been shown to enhance membrane permeability, thereby improving bioavailability.

From an analytical standpoint, the characterization of 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine has been achieved using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and stability under different conditions.

In conclusion, 4-(N-Boc-amino)-1-(cyclopropylmethyl)piperidine (CAS 1228836-97-2) stands out as a valuable intermediate in organic synthesis with promising applications in drug discovery and development. Its unique structural features and versatility make it a subject of continued interest among chemists and pharmacologists alike.